Cas no 132367-76-1 (5-Iodo-2-aminoindane)

5-Iodo-2-aminoindane is a halogenated indane derivative featuring an iodine substituent at the 5-position and an amino group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The presence of both iodine and amino functional groups enhances its reactivity, enabling selective cross-coupling reactions and further derivatization. Its rigid indane scaffold contributes to structural stability, making it valuable in medicinal chemistry for designing receptor-targeted compounds. The iodine moiety also facilitates radiolabeling applications, expanding its utility in imaging and diagnostic research. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

5-Iodo-2-aminoindane structure

Product Name:5-Iodo-2-aminoindane

CAS No:132367-76-1

MF:C₉H₁₀IN

MW:259.086874485016

CID:173679

PubChem ID:131506

Update Time:2025-06-07

5-Iodo-2-aminoindane Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-iodoindane
- 2,3-dihydro-5-iodo-1H-Inden-2-amine
- 5-IAI
- 5-Iodo-2,3-dihydro-1H-inden-2-amine
- 5-Iodo-2-aminoindan
- 5-iodo-2-aminoindan hydrochloride
- 5-Iodo-2-aminoindane
- 5IAI
- HDEP-28
- ethylnaphthidate
- 2-amino-5-iodoindan
- 5-Iodo-2-aMinoindan HCl
- 5-Iodo-2-aminoindane (5-IAI)
- 5-iodo-2-aMinoindan hydrochloride
- SCHEMBL20544788
- UNII-7X16E45Y1X
- PD048388
- 5-iodo-2,3-dihydro-1H-inden-2-amine;2-Amino-5-iodoindane
- 132367-76-1
- Methamsodium
- SY041371
- 5-Iodo-indan-2-ylamine
- AKOS015898913
- Q4639612
- 1H-Inden-2-amine, 2,3-dihydro-5-iodo-
- CS-0444551
- BIHPYCDDPGNWQO-UHFFFAOYSA-N
- 5-IODO-2,3-DIHYDRO-1H-INDEN-2-AMINE, (+/-)-
- MFCD17168388
- NS00017615
- FT-0689515
- 7X16E45Y1X
- (+/-)-5-IAI
- DTXSID60927643
- DB-062893
- 5-IODO-2,3-DIHYDRO-1H-INDEN-2-AMINE, (+/-)
- 5-iodo-2,3-dihydro-1H-inden-2-amine;5-iai
- MDL： I181172
- Inchi： 1S/C9H10IN/c10-8-2-1-6-4-9(11)5-7(6)3-8/h1-3,9H,4-5,11H2
- InChI Key： BIHPYCDDPGNWQO-UHFFFAOYSA-N
- SMILES： IC1C=CC2=C(C=1)CC(C2)N

Computed Properties

Exact Mass: 258.98600
Monoisotopic Mass: 258.985792
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
XLogP3: 2

Experimental Properties

Density: 1.748
Boiling Point: 299 ºC
Flash Point: 135 ºC
Refractive Index: 1.662
PSA: 26.02000
LogP: 2.41740

5-Iodo-2-aminoindane Pricemore >>

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